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Compound of Interest

Methyl 5-bromo-3-
Compound Name:
hydroxypicolinate

Cat. No.: B580684

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling
Methyl 5-bromo-3-hydroxypicolinate (CAS No. 1242320-57-5). The following procedures are
designed to ensure the safe handling, use, and disposal of this compound in a laboratory
setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 5-bromo-3-hydroxypicolinate is a chemical that requires careful handling to avoid
potential health risks. The primary hazards associated with this compound are:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

The signal word for this chemical is Warning, and it is represented by the GHSO7 pictogram.
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To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling Methyl 5-bromo-3-hydroxypicolinate.

PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[1]

Protects against splashes and
vapors that can cause serious

eye damage.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), a
chemically resistant lab coat,

and closed-toe shoes.[1][2]

Prevents skin contact, which

can lead to irritation.[1]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[1][2] If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be
used.[1]

Minimizes inhalation of vapors,
which can cause respiratory

tract irritation.[1]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe working environment.

2.1. Preparation:

e Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Methyl 5-bromo-3-hydroxypicolinate.

o Work Area Setup: All handling of this compound must be conducted in a certified chemical

fume hood.[1] Ensure the work area is clean and free of clutter.

o Assemble Materials: Have all necessary equipment, including glassware, weighing supplies,

and waste containers, readily available within the fume hood to minimize movement in and

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b580684?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/J10464_SDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/J10464_SDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b580684?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

out of the controlled area.

o Emergency Equipment: Ensure that an eyewash station and safety shower are easily
accessible and in good working order.[3][4]

2.2. Handling:

e Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before entering the work area.

» Weighing and Transfer:
o This compound is a solid.

o Carefully weigh the desired amount of the solid in a tared, sealed container to minimize
dust generation.

o When transferring the solid, use a spatula or other appropriate tool to avoid creating dust.
e In Solution:

o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o Ensure the vessel is appropriately sized to prevent overflow.
o Post-Handling:

o After handling, decontaminate all surfaces and equipment that may have come into
contact with the chemical.

o Wash hands thoroughly with soap and water after removing gloves.[2][3]

Disposal Plan

Proper disposal of Methyl 5-bromo-3-hydroxypicolinate and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation:
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e Solid Waste: Any unused solid Methyl 5-bromo-3-hydroxypicolinate should be collected in
a clearly labeled, sealed container for hazardous waste.

o Contaminated Materials: Disposable items such as gloves, weighing paper, and pipette tips
that have come into contact with the chemical should be placed in a designated, sealed
hazardous waste bag or container.

e Liquid Waste: Solutions containing Methyl 5-bromo-3-hydroxypicolinate should be
collected in a labeled, sealed, and chemically compatible container for halogenated organic
waste.

3.2. Disposal Procedure:

o Labeling: All waste containers must be clearly labeled with the full chemical name ("Methyl
5-bromo-3-hydroxypicolinate") and the appropriate hazard warnings.

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

o Collection: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
company. Do not dispose of this chemical down the drain.[2]

Emergency Procedures
In the event of an exposure or spill, immediate action is required.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

» Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If skin irritation occurs, seek medical attention.[2][3]

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][3]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[6]
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o Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal. Clean the spill area with an appropriate solvent
and then wash with soap and water. For a large spill, evacuate the area and contact your
institution's EHS department immediately.[7]

This information is intended as a guide for trained laboratory personnel. Always consult the
specific Safety Data Sheet and your institution's safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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